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Compound of Interest

Compound Name: Galbinic acid

Cat. No.: B3026040 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of galbanic acid, tailored for researchers, scientists, and drug development

professionals. The document summarizes quantitative data, outlines general experimental

protocols for property determination, and visualizes key biological signaling pathways

influenced by this compound.

Core Physicochemical Properties
Galbanic acid is a sesquiterpene coumarin found in various Ferula species.[1][2] Its chemical

and physical properties are crucial for understanding its pharmacokinetic and

pharmacodynamic behavior.

Data Summary

The following table summarizes the key physicochemical properties of galbanic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3026040?utm_src=pdf-interest
https://www.tandfonline.com/doi/full/10.3109/13880209.2013.846916
https://www.tandfonline.com/doi/pdf/10.3109/13880209.2013.846916
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₄H₃₀O₅ [3][4][5][6]

Molecular Weight 398.49 g/mol [3][4][5][6][7]

Appearance White powder [7]

Melting Point 94-96 °C [3][6]

Boiling Point 573.2 ± 45.0 °C (Predicted) [3][6]

Density 1.130 ± 0.06 g/cm³ (Predicted) [3][6]

pKa 4.73 ± 0.10 (Predicted) [3][6]

LogP (XlogP3-AA) 5.1 [5][8]

Water Solubility
0.01312 mg/L at 25 °C

(Estimated)
[8]

Experimental Protocols for Physicochemical
Property Determination
While specific experimental details for galbanic acid are not extensively published, the following

are standard methodologies for determining the properties listed above.
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Sample Preparation

Physicochemical Analysis

Isolation of Galbanic Acid
(e.g., from Ferula species)

Purification
(e.g., Chromatography)

Structural Characterization
(NMR, MS)

Melting Point
(Melting Point Apparatus)

Solubility
(Shake-flask method)

pKa
(Potentiometric Titration)

LogP
(HPLC method)
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Caption: Galbanic acid's inhibition of the PI3K/Akt/mTOR pathway.

3.2. Downregulation of Androgen Receptor (AR) Signaling Galbanic acid has demonstrated

anti-androgen activities by down-regulating the abundance and signaling of the androgen

receptor (AR) in prostate cancer cells. T[1][2]his action promotes proteasomal degradation of

the AR protein. The subsequent inhibition of the cyclin/CDK4/6/RB/E2F pathway leads to G1

phase cell cycle arrest.
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Caption: Galbanic acid's inhibition of the EGFR/HIF-1α pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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